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Compound of Interest

Compound Name: Morpholinosulfur trifluoride

Cat. No.: B041453 Get Quote

Technical Support Center: Morpholinosulfur
Trifluoride
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and storage of the moisture-sensitive

reagent, Morpholinosulfur trifluoride.

Frequently Asked Questions (FAQs)
Q1: What is Morpholinosulfur trifluoride and what is it used for?

A1: Morpholinosulfur trifluoride, also known as Morph-DAST, is a fluorinating agent used in

organic synthesis.[1][2][3] It is utilized to convert alcohols to alkyl fluorides and carbonyl

compounds to geminal difluorides.[4] It is considered to have higher reactivity and better

thermal stability than DAST (Diethylaminosulfur trifluoride).[1]

Q2: What are the primary hazards associated with Morpholinosulfur trifluoride?

A2: Morpholinosulfur trifluoride is a hazardous substance that reacts violently with water.[5]

[6] It is corrosive and can cause severe skin burns and eye damage.[7][8] Inhalation of its

vapors can be harmful and may cause respiratory irritation.[5] Upon decomposition, it can

release hazardous substances such as hydrogen fluoride, carbon oxides, nitrogen oxides, and

sulfur oxides.[5][8]
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Q3: How should Morpholinosulfur trifluoride be stored?

A3: It should be stored in a cool, dry, and well-ventilated area, away from heat and ignition

sources.[3] Due to its high moisture sensitivity, it must be kept in a tightly sealed container

under an inert atmosphere (e.g., argon or nitrogen).[3][7] It is recommended to store it in a

refrigerator or freezer.[6][9] Do not store in glass containers as it can be corrosive to glass.[5]

Lined metal or plastic containers are suitable for storage.[5]

Q4: What personal protective equipment (PPE) is required when handling this reagent?

A4: When handling Morpholinosulfur trifluoride, it is crucial to wear appropriate personal

protective equipment. This includes chemical-resistant gloves, safety goggles, a face shield,

and a lab coat.[6][10] All manipulations should be performed in a well-ventilated chemical fume

hood.[6]

Troubleshooting Guide
Q1: My reaction with Morpholinosulfur trifluoride is sluggish or incomplete. What could be

the cause?

A1: Several factors could contribute to a sluggish or incomplete reaction:

Reagent Quality: The reagent may have degraded due to exposure to moisture. Ensure that

the reagent was stored under strictly anhydrous conditions.

Reaction Temperature: While Morpholinosulfur trifluoride is more thermally stable than

DAST, some reactions may require gentle heating. Conversely, for highly exothermic

reactions, cooling might be necessary to prevent side reactions.

Solvent Choice: The reaction should be carried out in a dry, inert solvent. Traces of water in

the solvent can quench the reagent.

Substrate Reactivity: Hindered substrates may react more slowly.[1] In such cases, longer

reaction times or an excess of the fluorinating agent might be necessary.

Q2: I observe unexpected side products in my reaction. What are the possible reasons?

A2: The formation of side products can be due to:
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Moisture Contamination: The presence of water will lead to the formation of byproducts from

the hydrolysis of the reagent.

Rearrangements: In the fluorination of certain alcohols, carbocationic intermediates can

undergo rearrangement, leading to skeletal changes in the product.[11]

Reaction with Solvent: Ensure the solvent is inert to the fluorinating agent under the reaction

conditions.

Q3: The reagent has turned a dark color. Is it still usable?

A3: A change in color, particularly darkening, may indicate decomposition. This can be caused

by exposure to air, moisture, or impurities. It is recommended to use a fresh, colorless to light-

yellow sample of the reagent for best results. Using decomposed reagent can lead to lower

yields and the formation of impurities.

Data Presentation
Property Data Citations

Appearance
Colorless to light orange to

yellow clear liquid.
[7]

Boiling Point 41-42 °C at 0.5 mm Hg. [12]

Density 1.436 g/mL at 25 °C. [12]

Storage Temperature

Store in a refrigerator or

freezer, under -20°C is also

suggested.

[6][9]

Moisture Sensitivity
Highly sensitive; reacts

violently with water.
[5][6]

Incompatible Materials
Water, oxidizing agents, strong

bases, and glass.
[5][8]

Hazardous Decomposition

Hydrogen fluoride, carbon

monoxide, carbon dioxide,

nitrogen oxides (NOx), and

sulfur oxides (SOx).

[5][8]
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Experimental Protocols
General Protocol for Deoxofluorination of an Alcohol
Caution: This procedure should be carried out by trained personnel in a well-ventilated

chemical fume hood. All glassware must be oven-dried and cooled under an inert atmosphere.

Preparation: Under an inert atmosphere (e.g., argon or nitrogen), dissolve the alcohol

substrate in a suitable anhydrous solvent (e.g., dichloromethane, THF) in a flame-dried flask

equipped with a magnetic stirrer and a dropping funnel.

Cooling: Cool the solution to the desired temperature (typically between -78 °C and 0 °C)

using an appropriate cooling bath.

Reagent Addition: Slowly add Morpholinosulfur trifluoride (typically 1.1 to 1.5 equivalents)

to the stirred solution via the dropping funnel. Maintain the temperature during the addition.

Reaction: Allow the reaction mixture to stir at the specified temperature for the required time.

The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Quenching: Once the reaction is complete, carefully and slowly quench the reaction by

adding a suitable quenching agent, such as methanol, followed by a saturated aqueous

solution of sodium bicarbonate.[13]

Work-up: Allow the mixture to warm to room temperature. Extract the product with a suitable

organic solvent. Wash the combined organic layers with water and brine, then dry over an

anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

Purification: Remove the solvent under reduced pressure and purify the crude product by an

appropriate method, such as column chromatography.

Protocol for Safe Quenching of Excess
Morpholinosulfur Trifluoride
Caution: This procedure must be performed in a chemical fume hood with appropriate PPE.

The quenching process can be exothermic.
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Inert Atmosphere: Ensure the reaction vessel containing the excess Morpholinosulfur
trifluoride is under an inert atmosphere.

Cooling: Cool the vessel in an ice bath to control the temperature during quenching.

Dilution: Dilute the reaction mixture with an equal volume of an inert, high-boiling solvent

(e.g., THF or toluene) to moderate the reaction rate.

Slow Addition of a Protic Solvent: While stirring vigorously, slowly add a less reactive alcohol,

such as isopropanol or tert-butanol, dropwise.

Sequential Quenching: After the initial exothermic reaction subsides, continue by slowly

adding ethanol, followed by methanol, and finally, a saturated aqueous solution of sodium

bicarbonate.

Final Quench with Water: Once the reaction with the bicarbonate solution ceases, slowly add

water to ensure all reactive species are quenched.

Disposal: The resulting mixture should be disposed of as hazardous waste according to

institutional and local regulations.

Mandatory Visualization
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Troubleshooting Workflow for Morpholinosulfur Trifluoride Reactions
Reaction Issue:

Low Yield or Incomplete Conversion

Check Reagent Quality
(Colorless to light yellow?)

Review Reaction Conditions
(Anhydrous? Inert atmosphere?)

Yes

Use fresh, properly
stored reagent.

No

Adjust Temperature
(Cooling or gentle heating needed?)

Yes

Ensure rigorous anhydrous
and inert conditions.

No

Verify Stoichiometry
(Sufficient reagent used?)

Yes

Optimize reaction
temperature.

No

Increase reagent equivalents
or reaction time.

No

Reaction successful.

Yes
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Safe Handling and Storage of Morpholinosulfur Trifluoride

Storage

Cool, dry, well-ventilated area
Inert atmosphere (N2 or Ar)

Tightly sealed, non-glass container
Refrigerator/Freezer recommended

Handling

Work in a fume hood
Wear appropriate PPE:

- Chemical resistant gloves
- Safety goggles & face shield

- Lab coat
Use oven-dried glassware

Spill & Emergency

Evacuate and ventilate area
Absorb with inert material

Do NOT use water
Treat as hazardous waste

Disposal

Quench excess reagent carefully
(see quenching protocol)

Dispose of as hazardous waste
Follow local regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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